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Compound of Interest

Compound Name: [Orn5]-URP
Cat. No.: B15570194
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Product Description

[Orn5]-URP is a synthetic peptide analog of Urotensin-lI-Related Peptide (URP). It is a potent
and selective pure antagonist for the Urotensin-Il receptor (UT), a G protein-coupled receptor
(GPCR).[1][2][3] Unlike some other UT receptor ligands that exhibit partial agonism, [Orn5]-
URP is distinguished by its lack of any agonist activity, making it a valuable tool for studying the
physiological and pathological roles of the urotensinergic system.[1][2] It competitively inhibits
the binding of natural agonists Urotensin-II (U-Il) and URP, thereby blocking their downstream
signaling pathways.[1]

Chemical Properties:
¢ Molecular Formula: C48H62N10010S2
e Molecular Weight: 1003.2 g/mol

e CAS Number: 782485-03-4[2]

Commercial Suppliers
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The following is a list of known commercial suppliers for [Orn5]-URP. Availability may vary.

Supplier Catalog Number Notes

MedchemExpress HY-P1167 Available for research use.

Previously sold, but has been
R&D Systems withdrawn for commercial

reasons.

Quantitative Pharmacological Data

[Orn5]-URP has been characterized in various in vitro assays to determine its affinity and
functional potency at the UT receptor.

Parameter Value Assay System Reference

Inhibition of U-Il in rat
pEC50 7.24 ] [2]
aorta ring assay.

Calculated from
pEC50.

EC50 ~57.5nM

Competitive
- - ) displacement of
Binding Affinity High _ _ [1]
[*2°1JURP in rat cortical

astrocytes.[1][3]

No agonist activity
) o ) observed in calcium
Functional Activity Pure Antagonist o ) [1]
mobilization assays in

rat astrocytes.[1][3]

Mechanism of Action and Signaling Pathway

The Urotensin-Il receptor (UT) is a Gg-coupled GPCR. The binding of endogenous agonists
like U-Il or URP initiates a signaling cascade resulting in an increase in intracellular calcium.
[Orn5]-URP acts by competitively binding to the UT receptor, preventing agonist binding and
thus inhibiting the entire downstream pathway.
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Caption: Antagonistic action of [Orn5]-URP on the UT receptor signaling pathway.
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Experimental Protocols

This protocol details how to measure the inhibitory effect of [Orn5]-URP on agonist-induced
calcium mobilization in cells expressing the UT receptor.

A. Materials and Reagents

Cells: HEK293, CHO, or other suitable host cells stably expressing the human Urotensin-I|
receptor (UT). Rat astrocytes can also be used for native receptor studies.[1]

o Peptides: [Orn5]-URP (test antagonist), Urotensin-11 or URP (control agonist).

e Assay Plate: Black-wall, clear-bottom 96-well or 384-well microplates.[4]

e Culture Medium: DMEM or Ham's F12 supplemented with 10% FBS, and appropriate
selection antibiotics.

» Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

¢ Calcium Indicator Dye: Fluo-4 AM or similar calcium-sensitive dye.[5]

» Probenecid: (Optional, but recommended) To prevent dye leakage from cells.

 Instrumentation: Fluorometric Imaging Plate Reader (FLIPR) or equivalent instrument
capable of kinetic fluorescence reading with automated injection.[6]

B. Experimental Procedure

e Cell Seeding:

o The day before the assay, seed the UT-expressing cells into the microplate at a density of
40,000-80,000 cells/well (for 96-well format).[5]

o Incubate overnight at 37°C in a 5% CO:2 incubator to allow for cell attachment.[5]

e Dye Loading:
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o Prepare a loading solution of Fluo-4 AM (e.g., 4 uM) in Assay Buffer. If used, add
probenecid to a final concentration of 2.5 mM.[4][5]

o Aspirate the culture medium from the cell plate.
o Add 100 pL of the dye loading solution to each well.
o Incubate the plate for 45-60 minutes at 37°C, protected from light.[4][7]

o Allow the plate to equilibrate to room temperature for 15-30 minutes before measurement.

[5]

e Compound Preparation:
o Prepare a stock solution of [Orn5]-URP in a suitable solvent (e.g., DMSO or water).

o Perform serial dilutions of [Orn5]-URP in Assay Buffer to create a range of concentrations
(e.g., 10x final concentration).

o Prepare the agonist (U-1l or URP) at a concentration corresponding to its ECso (the
concentration that gives 80% of the maximal response). This concentration should be
determined in a prior agonist-mode experiment.[7]

e Fluorescence Measurement:
o Place the cell plate into the fluorometric plate reader.
o Baseline Reading: Record a stable baseline fluorescence for 10-20 seconds.[5]

o Antagonist Addition: Inject the prepared [Orn5]-URP dilutions into the respective wells and
incubate for a predetermined time (e.g., 5-15 minutes).[5]

o Agonist Challenge: Inject the ECso concentration of the agonist (U-11 or URP) into all wells.

o Signal Recording: Continue to record the fluorescence signal for at least 60-120 seconds
to capture the peak response.[5]

C. Data Analysis
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Calculate the change in fluorescence (AF) by subtracting the baseline fluorescence from the
peak fluorescence after agonist addition for each well.

Normalize the data: Express the response in each [Orn5]-URP-treated well as a percentage
of the response in the control wells (agonist only, 0% inhibition).

Plot the percent inhibition against the logarithm of the [Orn5]-URP concentration.

Fit the data to a four-parameter logistic equation to determine the ICso value for [Orn5]-URP.
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Caption: Workflow for the [Orn5]-URP antagonist calcium mobilization assay.
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This protocol provides a framework for determining the binding affinity (Ki) of [Orn5]-URP.
A. Materials

 Membranes: Prepare membranes from cells or tissues expressing the UT receptor.

o Radioligand: [*2°IJURP or [*221]U-II.[1]

o Test Ligand: [Orn5]-URP.

e Non-specific Ligand: High concentration of unlabeled U-Il or URP (e.g., 1 uM) to determine
non-specific binding.

» Binding Buffer: E.g., 50 mM Tris-HCI, 5 mM MgClz, 0.1% BSA, pH 7.4.

« Filtration System: Cell harvester and glass fiber filters (e.g., Whatman GF/B).
» Scintillation Counter: For measuring radioactivity.

B. Procedure

e In a 96-well plate, combine the following in order: Binding Buffer, cell membranes (20-50 ug
protein), serial dilutions of [Orn5]-URP, and a fixed concentration of [*25]]JURP (near its Kd).

 For total binding wells, add buffer instead of [Orn5]-URP.

o For non-specific binding wells, add the high concentration of unlabeled U-I1.
 Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

» Rapidly filter the reaction mixture through the glass fiber filters using the cell harvester.
e Wash the filters three times with ice-cold Binding Buffer.

o Measure the radioactivity retained on the filters using a scintillation counter.

C. Data Analysis

o Calculate specific binding by subtracting non-specific counts from total counts.
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» Plot the percentage of specific binding against the logarithm of the [Orn5]-URP
concentration.

 Fit the data to a one-site competition curve to determine the ICso.

» Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = 1Cso / (1 +
[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

General Handling and Storage

» Solubility: For hydrophobic peptides, first attempt to dissolve in a small amount of an organic
solvent like DMSO, then dilute with water or buffer to the desired concentration.[2]

o Storage: Store lyophilized peptide at -20°C or -80°C. Once reconstituted in solution, aliquot
to avoid repeated freeze-thaw cycles and store at -80°C. Follow supplier-specific guidelines
for long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: [Orn5]-URP].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570194/docs#application-notes-and-protocols-
orn5-urp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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